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For researchers and innovators in the food science and beverage development sectors, the

quest for a consistent, high-quality, and sensorially appealing Şalgam is paramount. This guide

provides a comparative analysis of Şalgam produced with various starter cultures, supported

by available experimental data and detailed methodologies for sensory panel evaluation.

The traditional production of Şalgam, a fermented black carrot and bulgur beverage, often

relies on spontaneous fermentation, leading to variability in the final product's taste, aroma, and

overall quality.[1] The use of defined starter cultures offers a promising solution for

standardization and enhancement of its sensory profile.[1][2] Research indicates that the

addition of specific lactic acid bacteria (LAB) can significantly improve the sensory

characteristics of Şalgam.[3][4]
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Sensory panel evaluations have demonstrated a clear preference for Şalgam produced with

specific starter cultures over those made by traditional or direct methods.[3][5] While

comprehensive quantitative data from a single study comparing a wide range of starter cultures

is limited in publicly available literature, a qualitative and semi-quantitative comparison can be

synthesized from multiple sources.

Studies have consistently shown that starter-culture-fermented Şalgam receives higher sensory

scores.[3][5] Notably, autochthonous strains, those isolated from traditional Şalgam, are

considered particularly effective as they are well-adapted to the fermentation environment and

can dominate the microbiota, ensuring desirable and consistent sensory outcomes.[1][2][6]

Quantitative Sensory Data Summary
The following table summarizes the sensory evaluation results from various studies. It is

important to note that direct comparison of scores between different studies can be challenging

due to variations in sensory panels and scoring scales.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24924855/
https://www.researchgate.net/publication/285993504_Selection_of_potential_autochthonous_starter_cultures_from_shalgam_a_traditional_Turkish_lactic_acid-fermented_beverage
https://pubmed.ncbi.nlm.nih.gov/24924855/
https://www.researchgate.net/publication/285993504_Selection_of_potential_autochthonous_starter_cultures_from_shalgam_a_traditional_Turkish_lactic_acid-fermented_beverage
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=1656&context=agriculture
https://academic.oup.com/ijfst/article/55/4/1698/7805607
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starter Culture(s)
Sensory Attribute
Scores/Ranking

Key Findings

Lactobacillus plantarum Most Preferred

Consistently ranked as the

most preferred starter culture,

resulting in a product with a

superior sensory profile.[1][5]

The addition of L. plantarum

has also been shown to

increase the total volatile

content, contributing to a richer

aroma.[7]

Lactobacillus fermentum Second Most Preferred

Ranked as the second most

preferred in sensory analyses.

[1][5]

Lactobacillus paracasei subsp.

paracasei 2
Third Most Preferred

Following L. plantarum and L.

fermentum, this strain also

produces a highly acceptable

Şalgam.[1][5]

Lactobacillus buchneri
Mentioned as frequently

isolated

While not explicitly ranked in

sensory preference in the

provided results, it is one of

the most frequently isolated

bacteria in Şalgam, suggesting

a significant role in its

characteristic properties.[3][4]

Traditional Method (with

starter)
Highest Scores

Şalgam produced using the

traditional method with the

addition of starter cultures

received the highest sensory

scores compared to the direct

method (without dough

fermentation).[3][4][5]

Direct Method Not Preferred The direct production method

for Şalgam is generally not
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preferred from a sensory

standpoint.[3][4][5]

Experimental Protocols for Sensory Panel
Evaluation
A standardized and well-documented experimental protocol is crucial for obtaining reliable and

reproducible sensory data. The following outlines a typical methodology for the sensory

evaluation of Şalgam.

Panelist Selection and Training
Selection: Panelists are typically selected based on their sensory acuity, interest, and

availability. It is recommended to avoid panelists who smoke or use vape products due to a

potentially diminished sense of taste and smell.

Training: For descriptive analysis, panelists undergo training to familiarize them with the

specific sensory attributes of Şalgam, including color, clarity, aroma, taste, mouthfeel, and

aftertaste. Reference standards may be used to anchor the scaling of these attributes.

Sample Preparation and Presentation
Preparation: Şalgam samples are cooled to a consistent temperature (e.g., 10-12 °C) before

evaluation.

Presentation: Approximately 20-25 mL of each sample is served in clear, odorless plastic or

glass cups. The cups are coded with random three-digit numbers to blind the panelists to the

sample identity. Samples are presented to panelists in a monadic and randomized order to

minimize bias.

Sensory Evaluation Procedure
Environment: Sensory evaluation is conducted in a controlled environment with neutral

lighting and no distracting odors.

Palate Cleansing: Panelists are instructed to rinse their palates with water and consume

unsalted crackers between samples to neutralize any lingering taste.
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Evaluation: Panelists evaluate the samples based on a predefined scoresheet. Different

scales can be used, including:

Hedonic Scale: A 9-point structured hedonic scale is often used to assess appearance,

color, taste, odor, and overall impression.

Descriptive Analysis: A 10-cm horizontal scale can be used where panelists mark their

perception of the intensity of specific attributes (e.g., color, smell, taste, overall

impression).

Ranking Test: Panelists are asked to rank the samples from most to least preferred.

Data Analysis
The data collected from the sensory panel is statistically analyzed to determine significant

differences between the samples. Analysis of variance (ANOVA) and Duncan's multiple range

test are commonly employed for this purpose.

Visualizing the Sensory Evaluation Workflow
The following diagrams illustrate the logical flow of a typical sensory panel evaluation for

Şalgam.
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Start: Şalgam Samples with Different Starter Cultures

Sample Preparation
(Coding, Cooling, Aliquoting)

Panelist Briefing
(Instructions, Scoresheet)

Individual Sensory Evaluation in Booths

Palate Cleansing
(Water, Unsalted Crackers)

Between Samples

Data Collection
(Scoresheets)

Statistical Analysis
(ANOVA, Mean Scores)

Results Interpretation & Reporting

End: Comparative Sensory Profile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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